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For Researchers, Scientists, and Drug Development Professionals

Abstract

Antifungal agent 14 (CAS 2710259-38-2) is a novel synthetic compound identified as a
potent, broad-spectrum antifungal agent. Structurally, it is a 1,2,3-triazole-appended bis-
pyrazole, a chemical class that has garnered significant interest in medicinal chemistry for its
diverse biological activities. This technical guide provides a comprehensive overview of the
available research on Antifungal agent 14, including its chemical properties, synthesis, in vitro
antifungal activity, and putative mechanism of action. All quantitative data is presented in
structured tables, and key experimental protocols are detailed. Furthermore, signaling
pathways and experimental workflows are visualized using diagrams to facilitate a deeper
understanding of this promising antifungal candidate.

Chemical and Physical Properties

Antifungal agent 14 is a solid organic compound with the molecular formula C18H19N703
and a molecular weight of 381.39 g/mol .[1][2] While extensive physical property data is not
publicly available, its structure suggests it is a complex heterocyclic molecule. For research
purposes, it is recommended to store the compound at -20°C as a powder or at -80°C when in
a solvent.[1] Standard laboratory safety precautions, including the use of personal protective
equipment, should be observed when handling this compound.[1]
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Property Value Reference
CAS Number 2710259-38-2 [1][2][3]
Molecular Formula C18H19N703 [2]
Molecular Weight 381.39 [2]
Appearance Solid [1]

Storage -20°C (powder), -80°C (in o

solvent)
Synthesis

Antifungal agent 14 belongs to a series of 1,2,3-triazole-appended bis-pyrazole derivatives
synthesized through a multi-step process. The core of the synthesis involves a molecular
hybridization approach, combining the pharmacologically relevant 1,2,3-triazole and pyrazole
scaffolds.[1] The general synthetic route reported for this class of compounds is outlined below.

Synthesis Workflow
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(Substituted AniIine)

1. Diazotization
2. Sodium Azide

Aryl Azide
Click Reaction

(Propargyl alcohol, t-BuOH/H20)

Gryl-l,Z,B-triazolyl MethanoD

Oxidation
(Collins Reagent)

1,2,3-Triazolyl Aldehyde) G-methyl—2,4—dihydro—3H—pyrazoI—3—one

Condensation
(Ethanol, reflux)

1,2,3-Triazole-Appended Bis-pyrazole
(Antifungal agent 14)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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